Cas no 1361919-41-6 (Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361919-41-6
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4911600
• Update Time: 2025-11-06

Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H7F3N2O3/c1-2-17-9(16)8-6(3-14)4-15-5-7(8)18-10(11,12)13/h4-5H,2H2,1H3
• InChI Key： FWMJJTUFWJKFRE-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=C(C#N)C=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 2
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361919-41-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361919-41-6) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a cyano group at the 3-position and a trifluoromethoxy group at the 5-position, along with a carboxylate ester at the 4-position, has garnered considerable attention due to its utility in the development of novel therapeutic agents.

The structural features of Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate make it an invaluable building block for synthetic chemists. The presence of the cyano group introduces a site for further functionalization, while the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are critical factors in drug design. The ester functionality at the 4-position provides a reactive site for further derivatization, enabling the creation of more complex molecular architectures.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit potent effects on various biological targets, including enzymes and receptors involved in inflammatory responses, neurotransmission, and cancer pathways. Among these derivatives, Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate has emerged as a particularly promising scaffold for drug discovery.

One of the most compelling applications of Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By modifying the pyridine core with electron-withdrawing groups such as the cyano group and lipophilic substituents like the trifluoromethoxy group, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. This has led to the development of several novel inhibitors that show significant promise in preclinical studies.

Another area where Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate has made a significant impact is in the development of antiviral agents. The unique structural properties of this compound allow it to interact with viral proteases and polymerases, inhibiting viral replication. Recent studies have highlighted its potential in combating emerging viral threats, making it a valuable asset in global health initiatives.

The synthesis of Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis begins with the functionalization of commercially available pyridine precursors. The introduction of the cyano group can be achieved through cyanation reactions, while the trifluoromethoxy group is often incorporated via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves esterification to introduce the carboxylate ester functionality.

The demand for high-quality intermediates like Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate has led to advancements in synthetic methodologies aimed at improving yield and purity. Continuous flow chemistry, for instance, has been employed to enhance reaction efficiency and scalability. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and reduce environmental impact.

In conclusion, Ethyl 3-cyano-5-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361919-41-6) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly important role in addressing global health challenges.